
A Technical Guide to the Solubility of 3,5-
Pyridinedicarboxylic Acid

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3,5-Pyridinedicarboxylic acid

Cat. No.: B030323 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 3,5-
Pyridinedicarboxylic acid (also known as Dinicotinic acid) in various solvents. This

information is critical for its application in pharmaceutical synthesis, development of metal-

organic frameworks (MOFs), and other areas of chemical research. This document compiles

available quantitative data, outlines detailed experimental protocols for solubility determination,

and presents a logical workflow for these procedures.

Introduction
3,5-Pyridinedicarboxylic acid is a pyridinedicarboxylic acid isomer with the chemical formula

C₇H₅NO₄. Its rigid structure and the presence of two carboxylic acid groups make it a valuable

building block in supramolecular chemistry and a key component in the synthesis of various

pharmaceutical compounds and functional materials. Understanding its solubility in different

solvent systems is a fundamental prerequisite for its effective use in reaction chemistry,

purification, and formulation.

Solubility Data
The solubility of 3,5-Pyridinedicarboxylic acid is generally low in aqueous solutions and

many common organic solvents, a characteristic that influences its handling and reaction

conditions. The available quantitative and qualitative solubility data are summarized below.
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Quantitative Solubility Data
Comprehensive quantitative solubility data for 3,5-Pyridinedicarboxylic acid across a wide

range of solvents and temperatures is limited in publicly available literature. However, the

following table summarizes the known values.

Solvent Temperature Solubility Citation

Water Not Specified 1.0 g/L [1][2]

Dimethyl Sulfoxide

(DMSO)
Not Specified

2 mg/mL (for a

derivative)
[3]

Note: The value in DMSO is for 3,5-Pyridinedicarboxylic acid, 4-(2-bromophenyl)-2-[[2-

(dimethylamino)ethoxy]methyl]-1,4-dihydro-6-methyl-, 3-ethyl 5-methyl ester, a derivative of the

parent acid.

Qualitative Solubility Information
N,N-Dimethylformamide (DMF): 3,5-Pyridinedicarboxylic acid is soluble in DMF. This

solvent is commonly used in the synthesis of Metal-Organic Frameworks (MOFs) where 3,5-
pyridinedicarboxylic acid is used as an organic linker, indicating sufficient solubility to

undergo reaction.[4]

Water: Generally described as "insoluble" or having low solubility in water.[1][2]

Comparative Solubility of Pyridinecarboxylic Acid
Isomers
Studies on pyridinecarboxylic acid isomers indicate that the position of the carboxylic acid

group significantly influences solubility. Research on picolinic acid (2-pyridinecarboxylic acid),

nicotinic acid (3-pyridinecarboxylic acid), and isonicotinic acid (4-pyridinecarboxylic acid) shows

that the 2-isomer (picolinic acid) is substantially more soluble in water and ethanol than the 3-

and 4-isomers.[5] This suggests that the 3,5-disubstitution pattern in dinicotinic acid likely

contributes to its observed low solubility in polar protic solvents due to strong intermolecular

hydrogen bonding in the crystal lattice.
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Experimental Protocols for Solubility Determination
A precise and reproducible experimental protocol is crucial for determining the solubility of a

compound. The gravimetric method is a reliable and commonly used technique for solid

compounds like 3,5-Pyridinedicarboxylic acid.

Gravimetric Method for Solubility Determination
This method involves preparing a saturated solution of the solute in a given solvent at a

specific temperature, taking a known volume of the saturated solution, evaporating the solvent,

and weighing the remaining solid.

Apparatus and Materials:

3,5-Pyridinedicarboxylic acid

Selected solvents (e.g., water, ethanol, DMF, DMSO)

Thermostatic shaker or water bath

Calibrated volumetric flasks and pipettes

Analytical balance

Drying oven

Filtration apparatus (e.g., syringe filters with appropriate membrane)

Vials or beakers

Procedure:

Sample Preparation: Add an excess amount of 3,5-Pyridinedicarboxylic acid to a known

volume of the chosen solvent in a sealed vial. The presence of undissolved solid is essential

to ensure saturation.

Equilibration: Place the vial in a thermostatic shaker or water bath set to the desired

temperature. Agitate the mixture for a sufficient period (e.g., 24-48 hours) to ensure that
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equilibrium is reached.

Phase Separation: Once equilibrium is achieved, allow the solution to stand at the constant

temperature for a few hours to allow the undissolved solid to settle.

Sample Withdrawal: Carefully withdraw a known volume of the supernatant (the clear,

saturated solution) using a pre-heated or pre-cooled pipette to the experimental temperature

to avoid precipitation or further dissolution. Filter the sample using a syringe filter compatible

with the solvent to remove any suspended microcrystals.

Solvent Evaporation: Transfer the filtered saturated solution to a pre-weighed, dry container

(e.g., a beaker or evaporating dish).

Drying: Place the container in a drying oven at a temperature sufficient to evaporate the

solvent completely without decomposing the solute. For high-boiling point solvents like

DMSO or DMF, a vacuum oven at a moderate temperature is recommended.

Weighing: After complete evaporation of the solvent, cool the container in a desiccator and

weigh it on an analytical balance.

Calculation: The solubility (S) is calculated using the following formula:

S (g/L) = (mass of residue (g) / volume of solution withdrawn (L))

Experimental Workflow and Logical Relationships
The following diagrams illustrate the logical workflow for solubility determination and the

relationships between key experimental parameters.
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Caption: Experimental workflow for gravimetric solubility determination.
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Conclusion
The solubility of 3,5-Pyridinedicarboxylic acid is a critical parameter for its application in

scientific research and development. While comprehensive quantitative data remains scarce,

this guide provides the currently available information and a detailed, reliable protocol for its

experimental determination. The provided workflow and understanding of the factors

influencing its solubility will aid researchers in the effective utilization of this important chemical

compound. Further research to establish a comprehensive solubility profile of 3,5-
Pyridinedicarboxylic acid in a broader range of solvents and temperatures is highly

encouraged.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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